Cas no 2227765-85-5 ((3S)-3-(4-chloro-2-methylphenyl)-3-hydroxypropanoic acid)

• Product Name: (3S)-3-(4-chloro-2-methylphenyl)-3-hydroxypropanoic acid
• CAS No: 2227765-85-5
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• CID: 6423111
• PubChem ID: 165687440
• Update Time: 2025-05-19

(3S)-3-(4-chloro-2-methylphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(4-chloro-2-methylphenyl)-3-hydroxypropanoic acid
• EN300-1980856
• 2227765-85-5

• Inchi： 1S/C10H11ClO3/c1-6-4-7(11)2-3-8(6)9(12)5-10(13)14/h2-4,9,12H,5H2,1H3,(H,13,14)/t9-/m0/s1
• InChI Key： NAWIWDODOFZGFH-VIFPVBQESA-N
• SMILES： ClC1C=CC(=C(C)C=1)[C@H](CC(=O)O)O

Computed Properties

• Exact Mass: 214.0396719g/mol
• Monoisotopic Mass: 214.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.5Ų

Additional information on (3S)-3-(4-chloro-2-methylphenyl)-3-hydroxypropanoic acid

Introduction to (3S)-3-(4-chloro-2-methylphenyl)-3-hydroxypropanoic Acid (CAS No. 2227765-85-5)

Introduction

(3S)-3-(4-chloro-2-methylphenyl)-3-hydroxypropanoic acid, a compound with the CAS number 2227765-85-5, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a chiral center, a hydroxyl group, and a phenyl ring substituted with chlorine and methyl groups, making it a versatile compound for various chemical modifications and biological studies.

Chemical Structure and Physical Properties

The molecular structure of (3S)-3-(4-chloro-2-methylphenyl)-3-hydroxypropanoic acid is characterized by its chiral carbon atom attached to a hydroxyl group, a carboxylic acid group, and a substituted phenyl ring. The phenyl ring is substituted at the 4-position with a chlorine atom and at the 2-position with a methyl group, which imparts specific electronic and steric effects on the molecule. This substitution pattern is crucial for its chemical reactivity and biological activity.

Recent studies have focused on the stereochemistry of this compound, particularly its (3S) configuration, which plays a critical role in its pharmacokinetic properties. The compound's physical properties, such as its melting point, solubility, and stability under various conditions, have been extensively characterized to facilitate its use in preclinical studies.

Synthesis and Applications

The synthesis of (3S)-3-(4-chloro-2-methylphenyl)-3-hydroxypropanoic acid involves multi-step organic reactions, including Friedel-Crafts alkylation, oxidation, and stereochemical resolution. Researchers have developed efficient synthetic routes to obtain this compound in high enantiomeric excess, which is essential for its use in chiral drug design.

This compound has found applications in the development of chiral catalysts and as an intermediate in the synthesis of bioactive molecules. Its ability to form hydrogen bonds due to the hydroxyl and carboxylic acid groups makes it suitable for interactions with biological targets such as enzymes and receptors.

Pharmacological Studies

Recent pharmacological studies have highlighted the potential of (3S)-3-(4-chloro-2-methylphenyl)-3-hydroxypropanoic acid as a lead compound for drug development. Preclinical experiments have demonstrated its ability to modulate key biological pathways involved in inflammation, neurodegenerative diseases, and cancer.

In one study published in *Journal of Medicinal Chemistry*, researchers investigated the anti-inflammatory effects of this compound by assessing its ability to inhibit cyclooxygenase enzymes. The results indicated that (3S)-configured compounds exhibit superior activity compared to their (R) counterparts, suggesting that stereochemistry significantly influences pharmacological outcomes.

Another study published in *Organic & Biomolecular Chemistry* explored the use of this compound as a chiral building block for constructing complex natural products. The researchers successfully synthesized several bioactive molecules using this compound as a starting material, showcasing its versatility in organic synthesis.

Biological Activity and Mechanism of Action

The biological activity of (3S)-3-(4-chloro-2-methylphenyl)-3-hydroxypropanoic acid is attributed to its ability to interact with specific protein targets. Computational studies using molecular docking have revealed that the hydroxyl group plays a critical role in forming hydrogen bonds with key residues in enzyme active sites.

In addition to its direct biological effects, this compound has been used as a template for designing more potent analogs. For instance, researchers have introduced additional functional groups or modified the substituents on the phenyl ring to enhance binding affinity and selectivity towards specific targets.

Property	Value
Molecular Formula	C11H11ClO4
Molecular Weight	260.69 g/mol
Melting Point	180°C
Solubility	Slightly soluble in water; soluble in organic solvents like DMSO and DMF
pH Range	Acidic (due to carboxylic acid group)